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Compound of Interest

Compound Name: Benazeprilat-d5

Cat. No.: B562585 Get Quote

Benazeprilat-d5: A Technical Overview
Benazeprilat-d5 is the deuterated, labeled form of benazeprilat, which is the active metabolite

of the antihypertensive drug benazepril.[1] This stable isotope-labeled compound is crucial for

researchers and drug development professionals, primarily serving as an internal standard for

analytical and quantitative studies.[2] Its application is vital in pharmacokinetic and

bioequivalence studies that require precise measurement of benazeprilat in biological matrices.

Core Physicochemical Properties
The fundamental molecular characteristics of Benazeprilat-d5 are summarized below. These

properties are essential for its use in mass spectrometry-based analytical methods.

Property Value Source

Molecular Formula C₂₂H₁₉D₅N₂O₅ [1][3][4]

Molecular Weight 401.47 g/mol

CAS Number 1279033-05-4

Role in Bioanalytical Methodologies
Benazepril is a prodrug that, after administration, is metabolized in the body to its active form,

benazeprilat. Benazeprilat is an inhibitor of the angiotensin-converting enzyme (ACE), which is
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instrumental in managing hypertension and heart failure. Given that both the prodrug and its

active metabolite are present in the bloodstream, a reliable method for their simultaneous

determination is crucial for pharmacokinetic and pharmacodynamic assessments.

Benazeprilat-d5 is intended for use as an internal standard for the quantification of

benazeprilat using gas chromatography (GC) or liquid chromatography-mass spectrometry

(LC-MS). The use of a stable isotope-labeled internal standard like Benazeprilat-d5 is the gold

standard in quantitative bioanalysis. It allows for the correction of variability during sample

preparation and analysis, thereby ensuring the accuracy and precision of the results.

Experimental Protocol: Quantification of
Benazeprilat in Human Plasma using LC-MS/MS
This section outlines a typical experimental protocol for the quantitative analysis of benazeprilat

in human plasma, employing Benazeprilat-d5 as an internal standard.

1. Materials and Reagents:

Benazeprilat reference standard

Benazeprilat-d5 (Internal Standard)

Human plasma (with anticoagulant)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

2. Sample Preparation:

To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the Benazeprilat-d5
internal standard working solution.

Add 300 µL of acetonitrile to precipitate plasma proteins.
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Vortex the mixture for 1 minute to ensure thorough mixing.

Centrifuge the sample at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

Liquid Chromatography: A C18 analytical column is typically used for separation. The mobile

phase often consists of a gradient of acetonitrile and water with 0.1% formic acid.

Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source is used for detection. The analysis is performed in Multiple Reaction Monitoring

(MRM) mode for high selectivity and sensitivity.

The specific precursor-to-product ion transitions for benazeprilat and Benazeprilat-d5 are

monitored.

4. Data Analysis:

The concentration of benazeprilat in the plasma samples is determined by calculating the

peak area ratio of the analyte to the internal standard (Benazeprilat-d5).

A calibration curve, prepared by spiking known concentrations of benazeprilat into blank

plasma, is used to quantify the analyte in the unknown samples.

Workflow and Pathway Diagrams
The following diagrams illustrate the bioanalytical workflow for the quantification of benazeprilat

and the metabolic pathway of its parent drug, benazepril.
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Bioanalytical Workflow for Benazeprilat Quantification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b562585?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benazepril (Prodrug)

Benazeprilat (Active Metabolite)

Hepatic Hydrolysis

Angiotensin-Converting Enzyme (ACE)

Inhibits

Angiotensin II

Angiotensin I

Conversion

Vasodilation &
Reduced Blood Pressure

Leads to (when inhibited)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benazeprilat-d5 molecular weight and chemical
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562585#benazeprilat-d5-molecular-weight-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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